Cas no 1261873-52-2 (3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261873-52-2
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4982914
• Update Time: 2025-05-19

3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)13-4-2-1-3-11(13)12-9-19-8-6-10(12)5-7-18/h1-4,6,8-9H,5H2
• InChI Key： CMBJHGOQWIABPY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=CC=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile

3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261873-52-2): An Overview of a Promising Compound in Pharmaceutical Research

3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261873-52-2) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile is a small molecule with a molecular formula of C₁₅H₉F₃N₂. The compound features a pyridine ring fused to an acetonitrile group, with a 2-(trifluoromethyl)phenyl substituent attached to the pyridine ring. This unique structure imparts several important properties to the molecule, including high lipophilicity and stability. The presence of the trifluoromethyl group enhances the compound's metabolic stability and pharmacokinetic profile, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile has been explored using various methodologies. One common approach involves the reaction of 4-chloropyridine with 2-(trifluoromethyl)benzyl cyanide in the presence of a suitable base, such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods, such as catalytic processes using palladium or copper catalysts.

Biological Activities and Therapeutic Potential

3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile has demonstrated a range of biological activities that make it a promising candidate for various therapeutic applications. One of its key activities is its ability to modulate specific receptors and enzymes involved in disease pathways. For instance, studies have shown that this compound can act as a potent inhibitor of certain kinases, which are often overexpressed in cancer cells. This property makes it a potential lead compound for the development of anticancer drugs.

In addition to its anticancer potential, 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile has also been investigated for its neuroprotective effects. Research has indicated that the compound can protect neurons from oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in treating these debilitating conditions.

Clinical Trials and Development Status

The promising preclinical results of 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile have led to its advancement into clinical trials. Several Phase I and Phase II trials are currently underway to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further clinical development.

Recent Research Advancements

The field of pharmaceutical research is constantly evolving, and recent studies have shed new light on the mechanisms of action and potential applications of 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile. For example, a study published in the Journal of Medicinal Chemistry explored the binding interactions of this compound with specific protein targets using computational modeling techniques. The results provided valuable insights into the molecular basis of its biological activities and paved the way for rational drug design.

Another notable advancement is the development of prodrugs based on 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile. Prodrugs are inactive derivatives that are converted into their active form within the body through metabolic processes. This approach can enhance the bioavailability and reduce side effects associated with direct administration of the parent compound. A recent study demonstrated that a prodrug derivative showed improved oral bioavailability and sustained release properties compared to the parent compound.

Conclusion

In conclusion, 3-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261873-52-2) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure confers several advantageous properties, including high lipophilicity, metabolic stability, and favorable pharmacokinetics. Preclinical studies have highlighted its therapeutic potential in areas such as cancer treatment and neuroprotection. Ongoing clinical trials are further validating its safety and efficacy in human subjects. With continued research and development, this compound may emerge as a valuable therapeutic agent in the future.